Cas no 59785-69-2 ((R)-1-isobutyrylpyrrolidine-2-carboxylic acid)

(R)-1-Isobutyrylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring an isobutyryl group at the nitrogen position and a carboxylic acid functionality at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, where stereochemical control is critical. Its rigid pyrrolidine scaffold and functional groups enable versatile reactivity, including amide bond formation and further derivatization. The (R)-configuration ensures enantioselective applications, making it suitable for asymmetric synthesis or chiral auxiliaries. High purity and well-defined stereochemistry enhance its utility in research and development, particularly in medicinal chemistry and peptide mimetics.

(R)-1-isobutyrylpyrrolidine-2-carboxylic acid structure

59785-69-2 structure

Product Name:(R)-1-isobutyrylpyrrolidine-2-carboxylic acid

CAS No:59785-69-2

MF:C₉H₁₅NO₃

MW:185.22

CID:4670610

Update Time:2025-05-21

(R)-1-isobutyrylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (R)-1-isobutyrylpyrrolidine-2-carboxylic acid

(R)-1-isobutyrylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562962-1g	Isobutyryl-D-proline	59785-69-2	98%	1g	￥1270.00	2024-05-07

(R)-1-isobutyrylpyrrolidine-2-carboxylic acid Related Literature

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Additional information on (R)-1-isobutyrylpyrrolidine-2-carboxylic acid

(R)-1-Isobutyrylpyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

(R)-1-Isobutyrylpyrrolidine-2-carboxylic acid, identified by the CAS number 59785-69-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a modified proline derivative, and has garnered attention due to its unique structural properties and potential applications in drug design and development.

The molecular structure of (R)-1-isobutyrylpyrrolidine-2-carboxylic acid consists of a pyrrolidine ring substituted with an isobutyryl group at the 1-position and a carboxylic acid group at the 2-position. The stereochemistry at the chiral center is R, which plays a crucial role in determining its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural differences can lead to significant variations in pharmacokinetic profiles and therapeutic efficacy.

One of the most promising applications of this compound lies in its potential as a building block for peptide synthesis. The presence of both an amide bond (from the isobutyryl group) and a carboxylic acid group makes it highly versatile in forming peptide linkages. Researchers have explored its use in constructing bioactive peptides, which are increasingly being utilized in targeted drug delivery systems and immunotherapies.

In terms of synthesis, (R)-1-isobutyrylpyrrolidine-2-carboxylic acid can be prepared through various routes, including enzymatic resolution and asymmetric catalysis. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is critical for maintaining its biological activity. For instance, studies published in Angewandte Chemie have demonstrated novel catalysts that facilitate the enantioselective synthesis of this compound, paving the way for large-scale production.

The pharmacological profile of this compound has also been extensively studied. Preclinical trials have shown that it exhibits moderate inhibitory activity against certain proteases, making it a potential candidate for anti-inflammatory and antiviral therapies. Additionally, its ability to modulate ion channels has been explored in the context of treating neurological disorders such as epilepsy and chronic pain.

From an analytical standpoint, accurate characterization of (R)-1-isobutyrylpyrrolidine-2-carboxylic acid is essential for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed for this purpose. Recent innovations in analytical chemistry, including the use of chiral HPLC columns, have improved the resolution and quantification of enantiomers, further enhancing the reliability of these methods.

In conclusion, (R)-1-isobutyrylpyrrolidine-2-carboxylic acid represents a valuable compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with advancements in synthetic and analytical techniques, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.